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Compound of Interest

Compound Name: 2-Ethylthiophene

Cat. No.: B1329412

Essential Safety and Handling Guide for 2-
Ethylthiophene

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 2-Ethylthiophene. It is intended for researchers, scientists,
and professionals in drug development to ensure safe laboratory practices.

Chemical Identifier:

e Name: 2-Ethylthiophene
e CAS Number: 872-55-9

e Molecular Formula: CeHsS

Primary Hazards: 2-Ethylthiophene is a flammable liquid and vapor. It is harmful if swallowed,
in contact with skin, or if inhaled, and can cause skin and eye irritation.[1][2][3] It also has a
strong, unpleasant odor (stench).[2]

Personal Protective Equipment (PPE)

To minimize exposure and ensure safety, the following personal protective equipment is
mandatory when handling 2-Ethylthiophene.
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Protection Type

Recommended Equipment

Standards &
Specifications

Eye and Face Protection

Chemical safety goggles or
safety glasses with side
shields. A face shield is
required when there is a risk of

splashing.

Must comply with OSHA 29
CFR 1910.133 or European
Standard EN166.

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile rubber). A flame-
retardant lab coat or a
chemical-resistant apron must

be worn.

Gloves must be inspected for
integrity before use. Follow
proper glove removal
techniques to avoid skin

contact.

Respiratory Protection

A NIOSH-approved air-
purifying respirator with an
organic vapor cartridge is
necessary if working outside of
a fume hood or if vapors may
be generated. A type ABEK
(EN14387) respirator filter is
recommended.

Must be in compliance with
OSHA 29 CFR 1910.134 or
European Standard EN 149.[3]

Footwear

Closed-toe shoes.

Provides protection against

spills and falling objects.

Operational Plan: Handling Procedures

Adherence to a strict operational plan is essential for the safe handling of 2-Ethylthiophene.

1. Engineering Controls:

o Always handle 2-Ethylthiophene in a well-ventilated laboratory, preferably within a certified

chemical fume hood.

o Ensure that an eyewash station and a safety shower are readily accessible and in close

proximity to the workstation.[4]
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» Use explosion-proof electrical, ventilating, and lighting equipment.[2]

2. Handling Practices:

e Ground and bond containers when transferring material to prevent static discharge.[2]

e Use only non-sparking tools.[2]

o Keep the container tightly closed when not in use.[2][5]

e Avoid contact with skin, eyes, and clothing.

» Avoid breathing vapors or mist.

o Keep away from heat, sparks, open flames, and other ignition sources.[2][6] No smoking.
e Wash hands thoroughly after handling.

3. Storage:

o Store in a cool, dry, and well-ventilated area away from direct sunlight and sources of
ignition.[2][5]

o Keep containers tightly closed and store under an inert gas as it is air and light sensitive.[5]

e Incompatible materials include strong oxidizing agents.[2]

Quantitative Data

Property Value
Molecular Weight 112.19 g/mol [1]

N , 132 - 134 °C (269.6 - 273.2 °F) at 760 mmHg[2]
Boiling Point

[3]

Flash Point 21 °C (69.8 °F)[2]
Specific Gravity 0.990[2]
Vapor Density 3.87[2]
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Emergency Procedures: Spills and First Aid

Spill Response:

A logical workflow for handling a 2-Ethylthiophene spill is outlined below.
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2-Ethylthiophene Spill Response Workflow

[Evacuate Immediate Area & Alert Others]

:

Assess Spill Size

Small & Contained

Minor Spill

Large or Uncontained

[Don Appropriate PPE] Contact Emergency Services

Contain Spill with Inert Absorbent
(e.g., vermiculite, sand)

Collect Absorbed Material
into a Labeled, Sealed Container

Decontaminate Spill Area

Dispose of as Hazardous Waste

Click to download full resolution via product page

Caption: A flowchart outlining the procedural steps for responding to a 2-Ethylthiophene spill.
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First Aid Measures:

Inhalation: If inhaled, remove the person to fresh air and keep them comfortable for
breathing. Call a poison center or doctor if you feel unwell.[2]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water or
shower. If skin irritation occurs, get medical advice.[2]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[2]

Ingestion: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you feel
unwell.

Disposal Plan

The disposal of 2-Ethylthiophene and any contaminated materials must be handled as

hazardous waste.

w

. Waste Collection:

Collect all 2-Ethylthiophene waste, including contaminated consumables (e.g., gloves,
wipes, pipette tips), in a designated, properly labeled, and sealed hazardous waste
container.

Do not mix 2-Ethylthiophene waste with other waste streams.[7]

Ensure the waste container is made of a compatible material and is kept closed.

. Storage of Waste:

Store hazardous waste containers in a designated satellite accumulation area that is secure
and accessible only to authorized personnel.

The storage area should be cool, dry, and well-ventilated, away from sources of ignition and
incompatible materials.

. Disposal Procedure:
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e Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal company.[7]

» Follow all local, state, and federal regulations for hazardous waste disposal.

¢ Do not dispose of 2-Ethylthiophene down the drain or in the regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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